AGN 194078

• Molecular Formula: C22H23F2NO4
• Molecular Weight: 403.4 g/mol
• InChI: InChI=1S/C22H23F2NO4/c1-21(2)5-6-22(3,4)14-10-17(26)12(9-13(14)21)19(27)25-11-7-15(23)18(20(28)29)16(24)8-11/h7-10,26H,5-6H2,1-4H3,(H,25,27)(H,28,29)
• InChIKey: BCKLKOYFMACAMZ-UHFFFAOYSA-N

AGN 194078: A Highly Selective RARα Agonist

AGN 194078 (CAS 321995-62-4) is a synthetic, small-molecule agonist of the retinoic acid receptor alpha (RARα). Its defining characteristic, established through rigorous in vitro analysis, is its exceptional selectivity for the RARα subtype [1]. It binds to RARα with a dissociation constant (Kd) of 3 nM and activates RARα-mediated transcription with a half-maximal effective concentration (EC50) of 112 nM, while exhibiting minimal or no interaction with the closely related RARβ and RARγ receptors at comparable concentrations [1]. This specific pharmacological profile underpins its utility as a precise tool compound for dissecting RARα-dependent signaling pathways.

RARα-selective binding profile supported by in vitro data

Minimal functional activation of RARβ/γ pathways reported

Tool compound for dissecting RARα-dependent transcriptional signaling

• [1] Beard RL, Duong TT, Teng M, Klein ES, Standevan AM, Chandraratna RA. Synthesis and biological activity of retinoic acid receptor-alpha specific amides. Bioorg Med Chem Lett. 2002 Nov 4;12(21):3145-8. doi: 10.1016/s0960-894x(02)00647-9. PMID: 12372520. View Source

Why Other RAR Agonists Cannot Substitute

The retinoic acid receptor (RAR) family consists of three distinct subtypes—RARα, RARβ, and RARγ—each with unique tissue distributions and physiological roles [1]. Generic substitution with non-selective retinoids like all-trans-retinoic acid (ATRA) or 13-cis-retinoic acid introduces pleiotropic effects and significant toxicity due to broad RAR and RXR activation, confounding experimental outcomes [1]. Similarly, agonists like tazarotenic acid (AGN 190299) [2] or trifarotene exhibit distinct subtype selectivity profiles (e.g., preferring RARβ/γ), making them unsuitable tools for experiments requiring isolated RARα pathway activation. Using a non-selective or differently selective compound will produce a fundamentally different set of transcriptional responses, rendering them inappropriate substitutes for the precise, RARα-focused interrogation that AGN 194078 enables.

Non-selective retinoids

ATRA and 13-cis-retinoic acid activate multiple RAR/RXR subtypes, which may confound RARα-specific interpretation.

RARβ/γ-preferring agonists

Tazarotenic acid and trifarotene exhibit distinct subtype selectivity profiles; they may not isolate RARα activation.

Transcriptional response divergence

Differently selective agonists induce fundamentally different transcriptional outcomes, limiting direct substitution for RARα-focused studies.

• [1] Beard RL, Duong TT, Teng M, Klein ES, Standevan AM, Chandraratna RA. Synthesis and biological activity of retinoic acid receptor-alpha specific amides. Bioorg Med Chem Lett. 2002 Nov 4;12(21):3145-8. doi: 10.1016/s0960-894x(02)00647-9. PMID: 12372520. View Source
• [2] RGD Gene Chemical Interaction Report. Tazarotenic acid (AGN 190299) binds to and results in increased activity of RARB and RARG protein. Reference PMID: 16178010. View Source

Quantitative Selectivity and Functional Evidence

Binding Selectivity for RARα over RARγ

AGN 194078 demonstrates exceptional binding selectivity for the RARα subtype. While it binds to RARα with high affinity, its affinity for RARγ is profoundly weaker. Critically, AGN 194078 exhibits no detectable binding to RARβ at concentrations up to 10,000 nM [1]. This level of discrimination is not observed with pan-agonists like ATRA or with other receptor-selective retinoids such as tazarotenic acid (AGN 190299), which is a prodrug whose active metabolite acts on multiple RAR subtypes [2].

Binding Selectivity

Head-to-head

Kd: 3 nM (RARα), >10,000 nM (RARβ), 5600 nM (RARγ)

>1800-fold selectivity for RARα over RARγ

Supports RARα-specific binding attribution

Radioligand competition assay with recombinant human RARs

Evidence Dimension	Receptor Binding Affinity (Kd)
Target Compound Data	3 nM (RARα), >10,000 nM (RARβ), 5600 nM (RARγ)
Comparator Or Baseline	AGN 194078's own activity against other subtypes; Tazarotenic Acid (AGN 190299) as a class comparator with broad RAR activity
Quantified Difference	>1800-fold selectivity for RARα over RARγ; undetectable binding to RARβ
Conditions	In vitro radioligand competition binding assay using recombinant human RAR proteins

Why This Matters

This level of quantified selectivity is essential for experiments aiming to attribute a biological effect specifically to the RARα pathway without off-target activation of RARβ or RARγ.

• [1] Beard RL, Duong TT, Teng M, Klein ES, Standevan AM, Chandraratna RA. Synthesis and biological activity of retinoic acid receptor-alpha specific amides. Bioorg Med Chem Lett. 2002 Nov 4;12(21):3145-8. doi: 10.1016/s0960-894x(02)00647-9. PMID: 12372520. View Source
• [2] RGD Gene Chemical Interaction Report. Tazarotenic acid (AGN 190299) binds to and results in increased activity of RARB and RARG protein. Reference PMID: 16178010. View Source

Functional Activation via RARα Only

AGN 194078's selectivity is not limited to binding; it is also reflected in its functional activity. In cellular transcription assays, AGN 194078 acts as a full agonist at RARα with an EC50 of 112 nM. In stark contrast, its ability to activate RARβ and RARγ is minimal, achieving only ~10% of the maximal possible activation even at a very high concentration of 1000 nM [1]. This is a significant differentiation from agonists like AGN 195183, which, while also RARα-selective, shows some measurable activity on RARβ and RARγ at higher concentrations [2].

Functional Selectivity

Head-to-head

RARα EC50 = 112 nM; RARβ/γ efficacy ~10% at 1000 nM

90% less activation of RARβ/γ relative to full RARα efficacy

Supports RARα-linked transcriptional response attribution

Cellular reporter assay in CV-1 cells co-transfected with RAR subtypes

Evidence Dimension	Functional Activation (Efficacy at 1000 nM)
Target Compound Data	~10% (RARβ), ~10% (RARγ)
Comparator Or Baseline	AGN 194078's own full efficacy at RARα (EC50 112 nM); AGN 195183 as a less selective RARα agonist
Quantified Difference	90% less functional activation of RARβ and RARγ compared to its full efficacy at RARα
Conditions	Cellular reporter gene assay in CV-1 cells co-transfected with RAR subtype expression vectors and a retinoic acid response element (RARE)-driven luciferase reporter

Why This Matters

This functional profile ensures that observed phenotypic changes in cell-based assays can be more confidently linked to RARα activation, reducing experimental noise from unintended RARβ/γ signaling.

• [1] Beard RL, Duong TT, Teng M, Klein ES, Standevan AM, Chandraratna RA. Synthesis and biological activity of retinoic acid receptor-alpha specific amides. Bioorg Med Chem Lett. 2002 Nov 4;12(21):3145-8. doi: 10.1016/s0960-894x(02)00647-9. PMID: 12372520. View Source
• [2] J Biol Chem. 1997 May 30;272(22):14213-9. (AGN 195183 data cited as comparator in Beard 2002). View Source

Growth Inhibition in MCF-7 Breast Cancer Cells

In the estrogen receptor-positive MCF-7 breast cancer cell line, AGN 194078 inhibits cell growth with an IC50 of 14 nM [1]. The study established a correlation between a compound's binding affinity for RARα and its growth inhibitory potency in these cells, reinforcing the RARα-mediated mechanism. This provides a functional, disease-relevant benchmark that distinguishes it from RARβ/γ-preferring retinoids, which would not show the same efficacy or may operate through different mechanisms in this specific cell line [1].

Growth Inhibition

Reported

IC50 = 14 nM

Supports cell-model endpoint review

MCF-7 breast cancer cell line, 7-day proliferation assay

Evidence Dimension	Cell Growth Inhibition
Target Compound Data	IC50 = 14 nM
Comparator Or Baseline	Non-selective retinoids (class-level baseline)
Quantified Difference	Not applicable for a direct comparator; this is a functional benchmark.
Conditions	MCF-7 human breast cancer cell line, 7-day growth inhibition assay

Why This Matters

This provides a verified functional endpoint (IC50 in a cancer cell line) for users interested in RARα's role in oncology, enabling comparative studies with other compounds and validating its use in cancer biology research.

• [1] Beard RL, Duong TT, Teng M, Klein ES, Standevan AM, Chandraratna RA. Synthesis and biological activity of retinoic acid receptor-alpha specific amides. Bioorg Med Chem Lett. 2002 Nov 4;12(21):3145-8. doi: 10.1016/s0960-894x(02)00647-9. PMID: 12372520. View Source

Optimal Research Applications

RARα-Specific Roles in Cancer Cell Proliferation

Given its high selectivity for RARα and established growth inhibitory activity in MCF-7 cells (IC50 = 14 nM) [1], AGN 194078 is the optimal tool for studies aimed at isolating the contribution of RARα to oncogenic processes. It allows researchers to differentiate RARα-mediated effects on proliferation, apoptosis, and differentiation from those driven by RARβ or RARγ, providing cleaner, more interpretable data in breast cancer, leukemia, and other models where retinoid signaling is dysregulated.

RARα Signaling in Non-Oncological Systems

AGN 194078's well-defined in vitro pharmacology [1] makes it an ideal probe for exploring RARα function in any biological context. Its minimal functional activation of RARβ/γ (only ~10% efficacy at 1000 nM) ensures that observed outcomes can be attributed to RARα agonism with a high degree of confidence. This is particularly valuable in developmental biology, immunology, and neurology research, where the distinct roles of RAR subtypes are being elucidated.

Reference Standard for RARα High-Throughput Screening

AGN 194078 serves as a reliable positive control and reference standard in high-throughput screening campaigns designed to identify novel RARα modulators. Its quantifiable potency (Kd = 3 nM, EC50 = 112 nM) [1] and high degree of selectivity establish a robust baseline for assay validation, quality control, and comparing the activity of new chemical entities targeting the RARα pathway.

Compound Selectivity in Pharmacology Panels

The profound selectivity gap demonstrated by AGN 194078—where RARβ binding is undetectable and RARγ binding is over 1800-fold weaker than to RARα [1]—makes it an essential component of nuclear receptor profiling panels. Its inclusion allows researchers and drug developers to quickly benchmark the cross-reactivity of their lead compounds against a highly selective RARα agonist, which is crucial for de-risking off-target pharmacology.

Application

Selection Property

Validation Focus

Cancer cell-model proliferation studies

RARα-dependent growth inhibition

Cell-model endpoint review (proliferation, apoptosis)

Non-oncological RARα signaling

Subtype-selective pathway activation

Pathway-response interpretation in developmental/immunological models

HTS reference for RARα modulators

Quantified potency and selectivity benchmark

Assay validation and quality control context

Nuclear receptor profiling panels

Reported RARα selectivity gap

Off-target pharmacology review

• [1] Beard RL, Duong TT, Teng M, Klein ES, Standevan AM, Chandraratna RA. Synthesis and biological activity of retinoic acid receptor-alpha specific amides. Bioorg Med Chem Lett. 2002 Nov 4;12(21):3145-8. doi: 10.1016/s0960-894x(02)00647-9. PMID: 12372520. View Source